Cas no 54738-66-8 (3-amino-1-methyl-1H,4H,5H-pyrazolo3,4-dpyrimidin-4-one)

• Product Name: 3-amino-1-methyl-1H,4H,5H-pyrazolo3,4-dpyrimidin-4-one
• CAS No: 54738-66-8
• MF: C₆H₇N₅O
• MW: 165.152679681778
• MDL: MFCD16620155
• CID: 1113722
• PubChem ID: 136321308
• Update Time: 2025-04-20

3-amino-1-methyl-1H,4H,5H-pyrazolo3,4-dpyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 3-amino-1,5-dihydro-1-methyl-4H-Pyrazolo[3,4-d]pyrimidin-4-one
• 3-amino-1-methyl-1H,4H,5H-pyrazolo3,4-dpyrimidin-4-one
• EN300-814011
• 3-amino-1-methyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one
• 3-amino-1-methyl-5H-pyrazolo[3,4-d]pyrimidin-4-one
• 54738-66-8

• MDL： MFCD16620155
• Inchi： 1S/C6H7N5O/c1-11-5-3(4(7)10-11)6(12)9-2-8-5/h2H,1H3,(H2,7,10)(H,8,9,12)
• InChI Key： KTSXHMMOCZUKOW-UHFFFAOYSA-N
• SMILES： O=C1C2C(N)=NN(C)C=2N=CN1

Computed Properties

• Exact Mass: 165.06505986g/mol
• Monoisotopic Mass: 165.06505986g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 85.3Ų